Cas no 7152-58-1 (Acetamide, 2-bromo-N-(2-bromoethyl)-)

• Product Name: Acetamide, 2-bromo-N-(2-bromoethyl)-
• CAS No: 7152-58-1
• MF: C₄H₇Br₂NO
• MW: 244.912479639053
• CID: 580353
• PubChem ID: 230246
• Update Time: 2025-04-19

Acetamide, 2-bromo-N-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-bromo-N-(2-bromoethyl)-
• 2-bromo-N-(2-bromoethyl)acetamide
• 3-Aza-4-oxo-1,5-dibromopentane
• AC1L5J47
• AC1Q27HM
• AG-K-61883
• AR-1D9641
• CTK2I0862
• NSC24895
• 7152-58-1
• SCHEMBL7135125
• NSC-24895
• DTXSID90282191

• Inchi： 1S/C4H7Br2NO/c5-1-2-7-4(8)3-6/h1-3H2,(H,7,8)
• InChI Key： PCLSXVNWCCKTNI-UHFFFAOYSA-N
• SMILES： BrCCNC(CBr)=O

Computed Properties

• Exact Mass: 242.88941
• Monoisotopic Mass: 242.889
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.93
• Boiling Point: 349°Cat760mmHg
• Flash Point: 164.9°C
• Refractive Index: 1.537
• PSA: 29.1
• LogP: 1.28330